3-Hydroxy-5,6-dimethylpyridine
Overview
Description
3-Hydroxy-5,6-dimethylpyridine (3-HDP) is a compound with a wide range of applications in chemical synthesis and scientific research. It is a colorless, odorless, crystalline solid with a melting point of 118-120°C. 3-HDP is a derivative of pyridine, which is an aromatic compound with a five-membered ring structure. 3-HDP has several unique properties, including its ability to act as a catalyst, its low toxicity, and its low reactivity. This makes it an attractive compound for use in numerous scientific and industrial applications.
Scientific Research Applications
Synthon for Derivative Synthesis
Similar compounds, such as “3,5-Diacetyl-2,6-dimethylpyridine,” have been used as synthons for the synthesis of various mono- and bis-derivatives in laboratory settings. This indicates that “3-Hydroxy-5,6-dimethylpyridine” could potentially serve as a building block for creating new chemical entities with diverse biological activities .
Biological Activity Research
Derivatives of related compounds have been studied for their biological activity. This suggests that “3-Hydroxy-5,6-dimethylpyridine” may also be explored for its potential biological effects and applications in drug discovery and development .
Environmental Applications
There is also research on the degradation of pyridines by soil bacteria, where compounds like “3-Hydroxy-5,6-dimethylpyridine” could be involved as intermediates or products in the biodegradation pathways .
Mechanism of Action
Target of Action
It is known that pyridine derivatives are often involved in various chemical reactions, including the suzuki–miyaura cross-coupling , which suggests that 3-Hydroxy-5,6-dimethylpyridine may interact with similar targets.
Mode of Action
It is known that pyridine derivatives can participate in various chemical reactions . For example, in the Suzuki–Miyaura cross-coupling, pyridine derivatives can undergo transmetalation, a process where they are transferred from boron to palladium . It is possible that 3-Hydroxy-5,6-dimethylpyridine may interact with its targets in a similar manner.
Biochemical Pathways
It has been reported that a soil bacterial strain can degrade pyridine and its derivatives, including 2,6-dimethylpyridine . This suggests that 3-Hydroxy-5,6-dimethylpyridine may be involved in similar biochemical pathways.
Result of Action
It is known that pyridine derivatives can participate in various chemical reactions, suggesting that 3-hydroxy-5,6-dimethylpyridine may have similar effects .
Action Environment
The action of 3-Hydroxy-5,6-dimethylpyridine can be influenced by various environmental factors. For example, the Suzuki–Miyaura cross-coupling, a reaction in which pyridine derivatives can participate, is known to be influenced by the reaction conditions . Similarly, the degradation of pyridine derivatives by soil bacteria can be influenced by factors such as the presence of other organic substrates . Therefore, it is likely that the action, efficacy, and stability of 3-Hydroxy-5,6-dimethylpyridine are also influenced by environmental factors.
properties
IUPAC Name |
5,6-dimethylpyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-5-3-7(9)4-8-6(5)2/h3-4,9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDTRFFUZXBNJBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60440246 |
Source
|
| Record name | 3-Hydroxy-5,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60440246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dimethylpyridin-3-ol | |
CAS RN |
61893-00-3 |
Source
|
| Record name | 3-Hydroxy-5,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60440246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6-dimethylpyridin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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